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molecular formula C8H11BrN2 B8458278 3-Bromo-2-methylaminomethyl-phenylamine

3-Bromo-2-methylaminomethyl-phenylamine

Cat. No. B8458278
M. Wt: 215.09 g/mol
InChI Key: GQVVUUVQKDEZEA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07196087B2

Procedure details

To a solution of 3-bromo-2-methylaminomethyl-phenylamine (1.153 g, 5.36 mmol) in CH2Cl2 (50 ml) was added NEt3 (1.5 ml, 10.76 mmol), triphosgen (555 mg, 1.87 mmol) at 0° C. The reaction was allowed to warm up to room temperature and stirred overnight. After the solvent was removed by using a rotary evaporator, the residue was partitioned between water and ethyl acetate. The organic layer was washed by H2O and brine. After drying over MgSO4, the organic fraction was concentrated in vacuo and resulting brown residue was purified by flash chromatography to give 5-bromo-3-methyl-3,4-dihydro-1H-quinazolin-2-one as white solid. (650 mg, 50%) MS: (M+H)+241.1.
Name
3-bromo-2-methylaminomethyl-phenylamine
Quantity
1.153 g
Type
reactant
Reaction Step One
Name
NEt3
Quantity
1.5 mL
Type
reactant
Reaction Step One
Name
triphosgen
Quantity
555 mg
Type
reactant
Reaction Step One
Name
CH2Cl2
Quantity
50 mL
Type
solvent
Reaction Step One
Name
5-bromo-3-methyl-3,4-dihydro-1H-quinazolin-2-one

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[C:3]([CH2:9][NH:10][CH3:11])=[C:4]([NH2:8])[CH:5]=[CH:6][CH:7]=1.CCN(CC)CC.ClC(Cl)(O[C:23](=[O:29])OC(Cl)(Cl)Cl)Cl>C(Cl)Cl>[Br:1][C:2]1[CH:7]=[CH:6][CH:5]=[C:4]2[C:3]=1[CH2:9][N:10]([CH3:11])[C:23](=[O:29])[NH:8]2

Inputs

Step One
Name
3-bromo-2-methylaminomethyl-phenylamine
Quantity
1.153 g
Type
reactant
Smiles
BrC=1C(=C(C=CC1)N)CNC
Name
NEt3
Quantity
1.5 mL
Type
reactant
Smiles
CCN(CC)CC
Name
triphosgen
Quantity
555 mg
Type
reactant
Smiles
ClC(Cl)(OC(OC(Cl)(Cl)Cl)=O)Cl
Name
CH2Cl2
Quantity
50 mL
Type
solvent
Smiles
C(Cl)Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
After the solvent was removed
CUSTOM
Type
CUSTOM
Details
a rotary evaporator
CUSTOM
Type
CUSTOM
Details
the residue was partitioned between water and ethyl acetate
WASH
Type
WASH
Details
The organic layer was washed by H2O and brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
After drying over MgSO4
CONCENTRATION
Type
CONCENTRATION
Details
the organic fraction was concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
resulting brown residue
CUSTOM
Type
CUSTOM
Details
was purified by flash chromatography

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
5-bromo-3-methyl-3,4-dihydro-1H-quinazolin-2-one
Type
product
Smiles
BrC1=C2CN(C(NC2=CC=C1)=O)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.